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Compound of Interest

Compound Name: EG01377 dihydrochloride

Cat. No.: B8117631 Get Quote

Technical Support Center: EG01377
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the storage, stability, and handling of

EG01377 dihydrochloride stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing EG01377 dihydrochloride stock

solutions?

A1: For in vitro use, Dimethyl Sulfoxide (DMSO) is the recommended solvent. EG01377
dihydrochloride is soluble in DMSO up to 200 mg/mL (303.21 mM).[1][2] It is critical to use

newly opened, anhydrous DMSO, as the compound's solubility can be significantly impacted by

moisture.[1] Gentle warming or sonication may be required to fully dissolve the compound.[1]

Q2: How should I store the solid compound and its stock solutions?

A2: Proper storage is crucial to maintain the integrity of EG01377 dihydrochloride. The solid

form should be stored at -20°C, under nitrogen, and away from moisture.[1][2] Once dissolved,

stock solutions have different stability periods depending on the temperature. It is highly
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recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles.[1]

Q3: Can I store the stock solution in an aqueous buffer?

A3: It is not recommended to store EG01377 dihydrochloride in aqueous solutions for

extended periods. For most biological assays, the DMSO stock solution should be diluted into

your aqueous experimental medium immediately before use. Small amounts of residual DMSO

(e.g., 0.1%) are generally well-tolerated by most cell cultures, but a solvent control is always

recommended.[3]

Q4: My compound arrived as a solid at room temperature, but the label says to store it at

-20°C. Is it still viable?

A4: Yes, the product is stable for short periods at room temperature, such as during shipping.

[3][4] The recommended storage temperatures are for long-term stability. Upon receipt, you

should transfer it to the recommended -20°C for long-term storage.[3][4]

Troubleshooting Guide
Issue 1: The compound has precipitated out of the DMSO stock solution after storage.

Cause: The compound may have come out of solution due to storage at a lower temperature

where DMSO can freeze (freezing point: 18.5°C) or if the concentration is very high.

Solution: Gently warm the vial to room temperature or in a water bath (up to 37°C) and

vortex or sonicate the solution until the precipitate redissolves completely.[1] Ensure the vial

is tightly sealed to prevent moisture absorption.

Issue 2: I observe poor solubility or the formation of a precipitate when diluting the DMSO stock

into my aqueous buffer.

Cause: This is a common issue when diluting a compound from a high-concentration organic

stock into an aqueous medium. The compound's solubility is significantly lower in aqueous

solutions.

Solution:
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Lower the Final Concentration: Try diluting to a lower final concentration in your assay.

Increase Mixing: Add the DMSO stock to your aqueous buffer while vortexing or stirring to

ensure rapid dispersion.

Use a Surfactant: For some applications, a small amount of a biocompatible surfactant like

Tween-80 (as used in in vivo formulations) may help maintain solubility, but this must be

validated for your specific assay.[1]

Data Presentation
Table 1: Storage Conditions and Stability

Form
Storage
Temperature

Duration Special Conditions

Solid Compound -20°C Months to years

Store under nitrogen,

away from moisture.

[1][2][4]

Stock Solution (in

DMSO)
-20°C 1 Month

Aliquot to avoid

freeze-thaw cycles.[1]

[2]

Stock Solution (in

DMSO)
-80°C 6 Months

Aliquot to avoid

freeze-thaw cycles.[1]

[2]

Table 2: Solubility Data
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Solvent Maximum Concentration Notes

DMSO 200 mg/mL (303.21 mM)
Ultrasonic assistance may be

needed.[1][2]

In vivo Formulation 1 ≥ 5 mg/mL (7.58 mM)

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[1]

[2]

In vivo Formulation 2 ≥ 5 mg/mL (7.58 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline).[1][2]

In vivo Formulation 3 ≥ 5 mg/mL (7.58 mM)
10% DMSO, 90% Corn Oil.[1]

[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution for In
Vitro Use

Equilibration: Allow the vial of solid EG01377 dihydrochloride (MW: 659.60) to equilibrate to

room temperature before opening to prevent condensation.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10

mM concentration. For example, to 10 mg of the compound, add 1.5161 mL of DMSO.[1][2]

Dissolution: Tightly cap the vial and vortex thoroughly. If necessary, use an ultrasonic bath

for a few minutes to ensure complete dissolution.[1][2]

Aliquoting and Storage: Dispense the solution into single-use, low-retention microcentrifuge

tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of a Dosing Solution for In Vivo
Use (Example: Formulation 1)
Note: This protocol is for reference only. Researchers should optimize the formulation for their

specific animal model and administration route.
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Prepare Stock: Begin with a concentrated stock of EG01377 dihydrochloride in DMSO

(e.g., 50 mg/mL).

Solvent Addition (Sequential): To prepare 1 mL of dosing solution, follow these steps in order,

ensuring the solution is mixed evenly after each addition:[1]

Start with 400 µL of PEG300.

Add 100 µL of the 50 mg/mL DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix.

Add 450 µL of saline to reach the final volume of 1 mL.

Final Concentration: This procedure results in a 5 mg/mL dosing solution. The solution

should be clear.[1] Prepare this formulation fresh before use.
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Stock Solution Workflow
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Caption: Workflow for preparing EG01377 dihydrochloride stock solution.
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EG01377 Mechanism of Action
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Caption: EG01377 inhibits the NRP1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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